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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the crystal morphology and habit of

Vivianite, a hydrated iron(II) phosphate mineral. The document details its crystallographic

structure, characteristic habits, the factors influencing its formation, and the standard

experimental protocols for its analysis.

Introduction to Vivianite
Vivianite, with the chemical formula Fe²⁺₃(PO₄)₂·8H₂O, is a secondary mineral found in a

variety of geological settings, particularly in environments rich in iron and phosphate under

reducing (anaerobic) conditions.[1][2][3] It is a member of the monoclinic crystal system.[4][5]

[6][7] A notable characteristic of Vivianite is its pleochroism and its tendency to change color

upon exposure to light.[8][9] Fresh, unoxidized Vivianite is colorless or pale green, but it

darkens to shades of blue, green, indigo, and eventually black as the ferrous iron (Fe²⁺)

oxidizes to ferric iron (Fe³⁺).[4][9][10] This property is critical for handling and analysis. The

mineral often forms within organic materials, such as fossilized bones, decaying wood, and

even on human remains in specific burial environments.[4][9][11][12]

Crystallography and Crystal Structure
Vivianite belongs to the monoclinic crystal system, specifically the prismatic (2/m) crystal

class, and has a C2/m space group.[4][13] Its structure consists of chains of octahedra and

tetrahedra that form sheets perpendicular to the a-crystal axis.[4] Within this structure, there
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are two distinct iron sites: one where Fe²⁺ is surrounded by four water molecules and two

oxygen atoms, and another where it's surrounded by two water molecules and four oxygen

atoms, both forming octahedral groups.[4] These sheets are held together by weak bonds,

which accounts for the mineral's perfect cleavage on the {010} plane.[4][10]
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Caption: Logical relationships in Vivianite's crystallography.

Vivianite Morphology and Habit
The term "morphology" refers to the external shape of a crystal, which is a reflection of its

internal atomic structure. "Habit" describes the general shape and characteristic forms in which

a mineral crystal or aggregate of crystals occurs.

Vivianite's habit is highly variable, but it most commonly occurs as:
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Prismatic Crystals: Crystals are often elongated and prismatic, typically parallel to the c-

crystal axis.[4]

Flattened or Tabular Crystals: Crystals are frequently flattened perpendicular to the b-axis,

on the {010} plane, which is also the plane of perfect cleavage.[4][6][13]

Stellate Groups: Radiating, star-shaped clusters of crystals are a common occurrence.[4][10]

[13]

Fibrous or Bladed Aggregates: Vivianite can form encrustations with a bladed or fibrous

structure.[4][8][10]

Earthy or Powdery Masses: In some environments, particularly sedimentary ones, it can

appear as an earthy coating with no discernible crystals.[4][7][13]

Twinning is also observed, with lamellar twinning on the {010} plane.[10]

Quantitative Data Summary
The following tables summarize the key quantitative data for Vivianite, compiled from various

mineralogical databases.

Table 1: Crystallographic and Unit Cell Data

Parameter Value Source

Crystal System Monoclinic [4][5][7]

Crystal Class Prismatic (2/m) [4][13]

Space Group C 2/m [4]

Unit Cell a ≈ 10.06 - 10.1 Å [4]

Parameters b ≈ 13.41 - 13.441 Å [4]

c ≈ 4.696 - 4.703 Å [4]

β ≈ 104.27° - 104.3° [4]

Formula Units (Z) 2 [4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://en.wikipedia.org/wiki/Vivianite
https://en.wikipedia.org/wiki/Vivianite
https://chromagems.com/blog/gemstone-information/vivianite-definition-uses-appearance/
https://www.handbookofmineralogy.org/pdfs/vivianite.pdf
https://en.wikipedia.org/wiki/Vivianite
https://www.mindat.org/min-4194.html
https://www.handbookofmineralogy.org/pdfs/vivianite.pdf
https://www.benchchem.com/product/b12648973?utm_src=pdf-body
https://en.wikipedia.org/wiki/Vivianite
https://www.moonlightgemsaz.com/vivianite-meaning/
https://www.mindat.org/min-4194.html
https://en.wikipedia.org/wiki/Vivianite
https://museum.wales/mineralogy-of-wales/database/?mineral=235&name=Vivianite
https://www.handbookofmineralogy.org/pdfs/vivianite.pdf
https://www.mindat.org/min-4194.html
https://www.benchchem.com/product/b12648973?utm_src=pdf-body
https://en.wikipedia.org/wiki/Vivianite
https://www.geologyin.com/2016/04/deep-green-vivianite.html?m=1
https://museum.wales/mineralogy-of-wales/database/?mineral=235&name=Vivianite
https://en.wikipedia.org/wiki/Vivianite
https://www.handbookofmineralogy.org/pdfs/vivianite.pdf
https://en.wikipedia.org/wiki/Vivianite
https://en.wikipedia.org/wiki/Vivianite
https://en.wikipedia.org/wiki/Vivianite
https://en.wikipedia.org/wiki/Vivianite
https://en.wikipedia.org/wiki/Vivianite
https://en.wikipedia.org/wiki/Vivianite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12648973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Physical and Optical Properties

Property Value Source

Mohs Hardness 1.5 - 2 [4][8][9]

Specific Gravity 2.64 - 2.84 g/cm³ [5][9]

Cleavage Perfect on {010} [4][9][10]

Fracture Fibrous [4][5]

Luster
Vitreous to Pearly on cleavage

surfaces
[4][8][10]

Refractive Index nα = 1.569 - 1.585 [9]

nβ = 1.603 [9]

nγ = 1.639 - 1.675 [9]

Pleochroism

Strong (X=blue; Y=pale

green/yellow; Z=pale

green/yellow)

[4][8]

Factors Influencing Vivianite Formation and
Morphology
The formation and subsequent crystal habit of Vivianite are controlled by specific geochemical

conditions. The process requires a source of ferrous iron (Fe²⁺) and phosphate (PO₄³⁻) in a

low-oxygen (anaerobic) environment.[1][3][14] The final morphology can be influenced by

factors such as pH, supersaturation, and the presence of impurities.

Key environmental factors include:

Anaerobic Conditions: Low-oxygen environments prevent the oxidation of Fe²⁺ to Fe³⁺,

allowing it to react with phosphate.[1][14]

Iron and Phosphate Source: These are typically derived from the dissolution of iron-bearing

minerals and the decomposition of organic matter, respectively.[1][11]
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pH: Vivianite is stable and tends to form in a pH range of approximately 6 to 9.[14][15]

Supersaturation: At low supersaturation levels, crystal growth may occur via a spiral growth

mechanism. At higher supersaturation, growth can be dominated by surface nucleation.[15]
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Caption: Geochemical pathway for the formation of Vivianite.

Experimental Protocols for Morphological Analysis
The characterization of Vivianite's morphology and crystal structure relies on several standard

analytical techniques.
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Caption: Experimental workflow for Vivianite crystal analysis.

X-Ray Diffraction (XRD)
Principle: XRD is a non-destructive technique used to identify the crystalline phases of a

material and to determine its unit cell dimensions. When a beam of X-rays strikes a

crystalline sample, the rays are diffracted by the atomic planes in the crystal lattice. The

angles and intensities of the diffracted beams produce a pattern that is unique to the

material.

Methodology:
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Sample Preparation: A small amount of the Vivianite sample is ground into a fine,

homogeneous powder to ensure random orientation of the crystallites. The powder is then

mounted onto a sample holder. For single-crystal XRD, an isolated, high-quality crystal is

mounted on a goniometer head.

Data Acquisition: The sample is placed in an X-ray diffractometer. A monochromatic X-ray

beam (commonly Cu Kα radiation) is directed at the sample. The sample (or detector) is

rotated, and the intensity of the diffracted X-rays is recorded by a detector at various

angles (2θ).

Data Analysis: The resulting diffraction pattern (a plot of intensity vs. 2θ) is analyzed. The

peak positions are used to calculate the interplanar spacings (d-spacings) via Bragg's Law

(nλ = 2d sinθ). This pattern is then compared to a database (e.g., ICDD) to confirm the

identity of Vivianite. The data can be further refined to determine precise lattice

parameters.[16]

Scanning Electron Microscopy (SEM)
Principle: SEM uses a focused beam of high-energy electrons to generate a variety of

signals at the surface of a solid specimen. The signals that derive from electron-sample

interactions reveal information about the sample's surface topography, composition, and

other properties such as crystalline structure.

Methodology:

Sample Preparation: A Vivianite crystal or aggregate is mounted on an SEM stub using a

conductive adhesive. Because Vivianite is a poor electrical conductor, it must be coated

with a thin layer of a conductive material (e.g., gold, palladium, or carbon) via sputter

coating to prevent charging artifacts.

Imaging: The stub is placed inside the SEM's vacuum chamber. The electron beam is

scanned across the sample surface in a raster pattern. Detectors collect the secondary

electrons (for topography) and backscattered electrons (sensitive to atomic number)

emitted from the surface.

Data Analysis: The signals are used to generate high-resolution, three-dimensional-

appearing images of the Vivianite crystal's shape, the arrangement of crystal aggregates
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(e.g., stellate clusters), surface features, and any associated minerals. Energy-Dispersive

X-ray Spectroscopy (EDS/EDX), often coupled with SEM, can be used to confirm the

elemental composition (Fe, P, O).

Optical Goniometry
Principle: This classical crystallographic technique measures the interfacial angles between

the crystal faces. According to the Law of Constancy of Interfacial Angles, these angles are

constant for a given mineral species. These measurements are fundamental for determining

the crystal's symmetry and indexing its faces.

Methodology:

Sample Preparation: A well-formed single crystal with clean, reflective faces is required.

The crystal is mounted on a goniometer head, which allows for precise rotation about

multiple axes.

Measurement: A light beam is directed at the crystal. The crystal is rotated until a reflection

from a specific crystal face is observed in a telescope. The angular position is recorded.

The crystal is then rotated until the next face reflects light into the telescope, and the new

angular position is recorded. The difference between these readings gives the angle

between the normals to the two faces.

Data Analysis: The measured angles are used to perform a stereographic projection,

which helps to identify the crystal's symmetry and assign Miller indices to each face. This

data provides a definitive description of the crystal's external morphology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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